Cas no 477848-95-6 ([5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone)

• Product Name: [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone
• CAS No: 477848-95-6
• MF: C₂₃H₂₉N₃O₂
• MW: 379.495265722275
• CID: 5233419
• Update Time: 2025-07-15

[5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-BENZYLPIPERAZINO)[4-(CYCLOHEXYLCARBONYL)-1H-PYRROL-2-YL]METHANONE
• 1-benzyl-4-(4-cyclohexanecarbonyl-1H-pyrrole-2-carbonyl)piperazine
• Piperazine, 1-[[4-(cyclohexylcarbonyl)-1H-pyrrol-2-yl]carbonyl]-4-(phenylmethyl)- (9CI)
• [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone
• Oprea1_028879
• MLS000720455
• HMS2674E03
• SMR000335969

• Inchi： 1S/C23H29N3O2/c27-22(19-9-5-2-6-10-19)20-15-21(24-16-20)23(28)26-13-11-25(12-14-26)17-18-7-3-1-4-8-18/h1,3-4,7-8,15-16,19,24H,2,5-6,9-14,17H2
• InChI Key： RGVGBGYBRWUYHC-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC(=C1)C(N1CCN(CC2C=CC=CC=2)CC1)=O)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 3.6
• Topological Polar Surface Area: 56.4

Additional information on [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone

Compound Introduction: [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone (CAS No. 477848-95-6)

The compound [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone, identified by its CAS number 477848-95-6, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of therapeutic agents. The presence of a pyrrole moiety linked to a cyclohexyl group, further functionalized with a 4-benzylpiperazine substituent, suggests a rich chemical space for biological activity exploration.

In recent years, the investigation of heterocyclic compounds has been a cornerstone in drug discovery, with pyrrole derivatives playing a pivotal role in various pharmacological contexts. The structural motif of [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone is particularly intriguing because it combines elements known to interact favorably with biological targets. The benzylpiperazine component, for instance, is frequently encountered in psychoactive substances due to its ability to modulate neurotransmitter systems, while the pyrrole ring contributes to aromaticity and potential hydrogen bonding interactions.

The compound's synthesis and characterization have been subjects of considerable interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule, ensuring high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations have been instrumental in achieving the desired structure. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust methodologies in drug development pipelines.

The biological evaluation of [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone has revealed promising preliminary results. In vitro assays have indicated potential activity against various biological targets, including enzymes and receptors relevant to neurological disorders. The benzylpiperazine moiety, in particular, has been associated with modulation of serotonin receptors, which are implicated in conditions such as depression and anxiety. Further studies are ongoing to elucidate the precise mechanism of action and optimize its pharmacological profile.

Recent research has also explored the structural analogs of this compound, aiming to enhance its efficacy and reduce potential side effects. By systematically modifying the substituents on the pyrrole and cyclohexyl rings, researchers have identified derivatives that exhibit improved binding affinity and selectivity. These findings underscore the importance of structure-activity relationship (SAR) studies in medicinal chemistry and provide valuable insights into the design of next-generation therapeutic agents.

The computational modeling of [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone has further advanced our understanding of its interactions with biological targets. Molecular dynamics simulations and docking studies have been employed to predict binding modes and energetics. These computational approaches not only accelerate the drug discovery process but also provide critical information for rational design modifications. The integration of experimental data with computational insights has become an indispensable tool in modern medicinal chemistry.

The potential therapeutic applications of this compound are broad and exciting. Given its structural features, it shows promise in addressing neurological conditions by modulating neurotransmitter systems. Additionally, its heterocyclic framework suggests utility in other therapeutic areas, such as inflammation and pain management. As research progresses, additional scaffolds may be explored to expand its pharmacological repertoire.

In conclusion, [5-(4-benzylpiperazine-1-carbonyl)-1H-pyrrol-3-yl]-cyclohexylmethanone (CAS No. 477848-95-6) represents a compelling example of how innovative molecular design can lead to novel therapeutic opportunities. Its unique structural composition, combined with promising biological activity, positions it as a valuable candidate for further development. Continued investigation into this compound and its derivatives will undoubtedly contribute significantly to advancements in medicinal chemistry and drug discovery.